Cas no 64017-50-1 (4H-1,2,4-Triazol-4-amine, 3,5-bis(3-methylphenyl)-)

• Product Name: 4H-1,2,4-Triazol-4-amine, 3,5-bis(3-methylphenyl)-
• CAS No: 64017-50-1
• MF: C₁₆H₁₆N₄
• MW: 264.325042724609
• CID: 1673289
• PubChem ID: 10801573
• Update Time: 2025-04-21

4H-1,2,4-Triazol-4-amine, 3,5-bis(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazol-4-amine, 3,5-bis(3-methylphenyl)-
• 3,5-bis(3-methylphenyl)-1,2,4-triazol-4-amine
• BDBM50001690
• 4-amino-3,5-dim-tolyl-1,2,4-triazole
• DTXSID70445141
• 64017-50-1
• CHEMBL3237999

• Inchi： 1S/C16H16N4/c1-11-5-3-7-13(9-11)15-18-19-16(20(15)17)14-8-4-6-12(2)10-14/h3-10H,17H2,1-2H3
• InChI Key： XBESQYLDQPSZDZ-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC=C(C)C=2)=NN=C1C1C=CC=C(C)C=1)N

Computed Properties

• Exact Mass: 264.13768
• Monoisotopic Mass: 264.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 56.73